Cas no 1897326-42-9 (1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine
• CAS No: 1897326-42-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5951164
• PubChem ID: 117398438
• Update Time: 2025-06-08

1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine
• [1-(2-bromo-3-fluorophenyl)cyclobutyl]methanamine
• 1897326-42-9
• EN300-1909904

• Inchi： 1S/C11H13BrFN/c12-10-8(3-1-4-9(10)13)11(7-14)5-2-6-11/h1,3-4H,2,5-7,14H2
• InChI Key： QVGDISIKQMKWAQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CN)CCC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine

Introduction to 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine (CAS No. 1897326-42-9)

1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine, a compound with the chemical formula C₁₁H₁₂BrFNO, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both bromine and fluorine substituents in its aromatic ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 1897326-42-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and research continuity. The molecular structure of 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine consists of a cyclobutyl group attached to an amine functional group, with a phenyl ring substituted at positions 2 and 3 by bromine and fluorine atoms, respectively. This specific arrangement imparts unique electronic and steric properties that make it valuable for medicinal chemistry applications.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways effectively. The bromo and fluorine substituents on the aromatic ring of this molecule are particularly noteworthy, as they can influence the compound's interactions with biological targets. These elements are known to enhance binding affinity and metabolic stability, making them crucial for designing drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine is its potential use as a building block in the synthesis of small-molecule drugs. Researchers have leveraged its structural features to develop inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The cyclobutyl group, in particular, is known for its ability to confer rigidity to the molecular framework, which can be advantageous for achieving high selectivity in drug design.

The fluorine atom at the 3-position of the phenyl ring is especially significant, as fluorine substitution often enhances drug-like properties such as lipophilicity and metabolic resistance. This feature has been extensively studied in the development of antiviral and anticancer agents. Similarly, the bromo atom at the 2-position can serve as a handle for further chemical modifications, allowing chemists to explore diverse structural analogs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify how 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding mode and potential for drug development. For instance, computational studies have suggested that this compound may bind tightly to enzymes involved in cancer cell proliferation, making it a promising candidate for further investigation.

In vitro experiments have also played a crucial role in evaluating the biological activity of 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine. Initial studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The precise mechanism of action remains under investigation, but preliminary results are encouraging for its potential as a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the desired molecular framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure of the compound.

The pharmaceutical industry continues to explore novel scaffolds like 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine for developing next-generation drugs. Its unique combination of structural features makes it an attractive candidate for further research into treating various diseases. As our understanding of biological pathways grows, so does the demand for innovative molecules that can modulate these pathways effectively.

In conclusion, 1-(2-bromo-3-fluorophenyl)cyclobutylmethanamine (CAS No. 1897326-42-9) is a promising compound with significant potential in pharmaceutical research and development. Its structural features, particularly the presence of bromo and fluoro substituents on an aromatic ring combined with a cyclobutyl group, make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts.